Cas no 2227730-28-9 (rac-(1R,3R)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227730-28-9
• MF: C₁₄H₁₈F₃NO
• MW: 273.294034481049
• CID: 6599362
• PubChem ID: 165853669
• Update Time: 2025-10-25

rac-(1R,3R)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-[4-methoxy-3-(trifluoromethyl)phenyl]-2,2-dimethylcyclopropyl]methanamine
• EN300-1969428
• 2227730-28-9

• Inchi： 1S/C14H18F3NO/c1-13(2)10(7-18)12(13)8-4-5-11(19-3)9(6-8)14(15,16)17/h4-6,10,12H,7,18H2,1-3H3/t10-,12-/m1/s1
• InChI Key： GVDMDXBCQIDBIH-ZYHUDNBSSA-N
• SMILES： FC(C1=C(C=CC(=C1)[C@@H]1[C@@H](CN)C1(C)C)OC)(F)F

Computed Properties

• Exact Mass: 273.13404868g/mol
• Monoisotopic Mass: 273.13404868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,3R)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227730-28-9)

The compound rac-(1R,3R)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227730-28-9) is a chiral cyclopropyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the methoxy and trifluoromethyl substituents, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for chiral building blocks like rac-(1R,3R)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine has surged due to their utility in asymmetric synthesis. The compound’s cyclopropylmethanamine core is a key motif in many bioactive molecules, contributing to enhanced binding affinity and metabolic stability. This aligns with the growing trend in precision medicine, where tailored molecular structures are critical for targeting specific disease mechanisms.

The trifluoromethyl group in this compound is particularly noteworthy, as it often improves pharmacokinetic properties such as lipophilicity and bioavailability. This feature has made fluorinated compounds a hot topic in medicinal chemistry, with applications ranging from antiviral therapies to cancer treatment. Users searching for "trifluoromethylphenyl derivatives in drug design" or "chiral amines in pharmaceuticals" will find this compound highly relevant to their queries.

Another area of interest is the compound’s potential in agrochemical innovation. The methoxy and dimethylcyclopropyl groups may contribute to pesticidal or herbicidal activity, addressing the need for sustainable crop protection solutions. With the rise of green chemistry, researchers are investigating how such structurally complex molecules can be synthesized with minimal environmental impact.

From a synthetic perspective, the rac-(1R,3R) configuration of this compound presents both challenges and opportunities. Enantioselective synthesis methods are often required to isolate the desired stereoisomer, a topic frequently searched under terms like "chiral resolution techniques" or "asymmetric cyclopropanation". Advances in catalysis and flow chemistry have opened new avenues for producing such compounds at scale, making them more accessible for industrial applications.

In summary, rac-(1R,3R)-3-4-methoxy-3-(trifluoromethyl)phenyl-2,2-dimethylcyclopropylmethanamine (CAS No. 2227730-28-9) represents a versatile scaffold with broad applicability in life sciences. Its combination of steric hindrance, electronic effects, and chirality makes it a valuable tool for researchers tackling modern challenges in drug development and material science. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in next-generation therapeutic and agrochemical solutions.